Cas no 65386-28-9 (4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt)

• Product Name: 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt
• CAS No: 65386-28-9
• MF: C₇H₁₁Cl₂NS
• MW: 212.139938592911
• MDL: MFCD07369243
• CID: 501562
• PubChem ID: 18758846
• Update Time: 2025-08-05

4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-isopropylthiazole hydrochloride
• 4-(Chloromethyl)-2-isopropyl]-4-thiazolyl, Hydrochloride Salt
• 2-isopropyl-4-Chloromethylthiazole hydrochloride
• 4-(chloromethyl)-2-propan-2-yl-1,3-thiazole,hydrochloride
• Thiazole,4-(chloromethyl)-2-(1-methylethyl)-, hydrochloride (1:1)
• CSTGNMKKUNFVGV-UHFFFAOYSA-N
• FT-0664783
• A867680
• 4-(Chloromethyl)-2-[isopropyl-1,1,1,3,3,3-d6]-4-thiazolylHydrochlorideSalt
• 4-Chloromethyl-2-isopropyl-thiazole hydrochloride
• 4-(Chloromethyl)-2-isopropyithiazole hydrochloride
• 4-(Chloromethyl)-2-(propan-2-yl)-1,3-thiazole--hydrogen chloride (1/1)
• 4-(Chloromethyl)-2-isopropyl]-4-thiazolyl hydrochloride
• MFCD07369243
• Thiazole, 4-(chloromethyl)-2-(1-methylethyl)-, hydrochloride
• 4-(Chloromethyl)-2-isopropylthiazolehydrochloride
• SCHEMBL4943059
• AKOS015898829
• 65386-28-9
• (Chloromethyl)-2-isopropylthiazole hydrochloride
• DTXSID50595996
• 4-Chloromethyl-2-isopropylthiazole HCl
• 4-(chloromethyl)-2-propan-2-yl-1,3-thiazole;hydrochloride
• DB-073613
• Thiazole, 4-(chloromethyl)-2-(1-methylethyl)-, hydrochloride (1:1); Thiazole, 4-(chloromethyl)-2-(1-methylethyl)-, hydrochloride (9CI); 4-(Chloromethyl)-2-isopropylthiazole hydrochloride
• 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt

• MDL： MFCD07369243
• Inchi： 1S/C7H10ClNS.ClH/c1-5(2)7-9-6(3-8)4-10-7;/h4-5H,3H2,1-2H3;1H
• InChI Key： CSTGNMKKUNFVGV-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C(C)C)=N1.Cl

Computed Properties

• Exact Mass: 210.99900
• Monoisotopic Mass: 210.9989259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Melting Point: 92-94°C
• Boiling Point: 235.8°C at 760 mmHg
• Flash Point: 96.4°C
• PSA: 41.13000
• LogP: 3.80730

Additional information on 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt

Comprehensive Analysis of 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt (CAS No. 65386-28-9)

In the realm of specialized chemical compounds, 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt (CAS No. 65386-28-9) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 65386-28-9, belongs to the thiazole family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for "4-(Chloromethyl)-2-isopropyl-4-thiazolyl synthesis" or "thiazole derivatives applications," highlighting its relevance in modern chemistry.

The molecular structure of 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt features a thiazole core substituted with a chloromethyl group at the 4-position and an isopropyl group at the 2-position. This configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in optimizing the production of such compounds with minimal environmental impact. Laboratories exploring "high-yield thiazole reactions" often cite this compound as a case study due to its balanced steric and electronic properties.

From an application perspective, CAS 65386-28-9 is investigated for its role in developing novel bioactive molecules. The thiazole moiety is a common pharmacophore in drug discovery, appearing in antibiotics, antivirals, and anti-inflammatory agents. Queries like "thiazole-based drug candidates 2024" reflect the growing demand for innovative therapeutic solutions. Additionally, its hydrochloride salt form enhances solubility, a critical factor in "drug formulation optimization"—a hot topic in pharmaceutical R&D.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt. Researchers often search for "HPLC methods for thiazole analysis" or "CAS 65386-28-9 purity standards" to ensure quality control in industrial settings. The compound's stability under various conditions is also a subject of study, particularly for those investigating "long-term storage of heterocyclic salts."

In material science, derivatives of 65386-28-9 have been explored for their potential in creating advanced polymers or coatings. The chloromethyl group offers a reactive site for further functionalization, aligning with the "smart materials design" trend. Meanwhile, the agrochemical sector examines its utility in developing next-generation crop protection agents, responding to searches like "thiazole pesticides efficacy."

Safety and handling protocols for 4-(Chloromethyl)-2-isopropyl-4-thiazolyl, Hydrochloride Salt adhere to standard laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified under restrictive categories, its handling guidelines are frequently queried as "safe handling of chloromethyl compounds," underscoring the industry's commitment to responsible chemical management.

The future of CAS No. 65386-28-9 lies in interdisciplinary collaborations. As AI-driven "molecular property prediction" tools gain traction, this compound serves as a testbed for validating computational models. Its dual functionality—as a building block and a subject of mechanistic studies—ensures its continued prominence in journals and patents worldwide.